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Cat. No.: B150276 Get Quote

The practice of tank-mixing herbicides is a cornerstone of modern agriculture, aimed at

broadening the spectrum of weed control, managing herbicide resistance, and improving

application efficiency.[1] Fluazifop, a selective post-emergence herbicide, is highly effective

against a range of annual and perennial grass weeds by inhibiting the enzyme acetyl-CoA

carboxylase (ACCase).[2][3] However, its lack of activity on broadleaf weeds necessitates its

use in combination with other herbicides.[3] These mixtures can result in synergistic,

antagonistic, or additive effects on weed control.[4] This guide provides a comparative analysis

of the performance of fluazifop when mixed with various broadleaf herbicides, supported by

experimental data and detailed protocols.

Synergistic and Complementary Interactions
Synergism occurs when the combined effect of two herbicides is greater than the sum of their

individual effects. More commonly, herbicides in a mix are complementary, providing control of

different weed types. Several studies have demonstrated beneficial interactions when fluazifop
is combined with specific broadleaf herbicides, leading to enhanced weed control efficiency and

crop yield.

Fluazifop-p-butyl + Fomesafen
The combination of fluazifop-p-butyl and fomesafen is a widely studied and effective mixture

for simultaneous control of grassy and broadleaf weeds in crops like soybeans and greengram.

Experimental Data Summary:
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A field experiment conducted over two rainy seasons (2017-2018) evaluated the efficacy of a

fomesafen + fluazifop-p-butyl premix in soybeans. The results demonstrated a clear dose-

dependent effect on weed control and crop yield.

Treatment (g/ha)
Weed Control
Efficiency (WCE)

Soybean Seed
Yield (t/ha)

Crop Phytotoxicity

Fomesafen +

Fluazifop (90+90)
83.9% - Poor activity

Fomesafen +

Fluazifop (130+130)
99.2% 2.01 None Observed

Fomesafen +

Fluazifop (220+220)
99.6% 1.99 Slight phytotoxicity

Weed-Free Check 99.9% 2.04 N/A

Imazethapyr (100) 75.3% - Poor control

Data sourced from Patidar et al. (2017-2018).

A separate study in greengram also found that fomesafen + fluazifop-p-butyl at 250 g/ha and

312.5 g/ha was highly effective in controlling a complex weed flora with no phytotoxic

symptoms on the crop. The highest grain yield (1.22 t/ha) was achieved with the 312.5 g/ha

application rate.

Experimental Protocol (Patidar et al., 2017-2018):

Objective: To evaluate the bio-efficacy of a fomesafen + fluazifop-p-butyl mixture against

weeds in soybean.

Experimental Design: Randomized complete block design with three replications.

Treatments: Four doses of the fomesafen + fluazifop-p-butyl mixture (90+90, 110+110,

130+130, and 220+220 g/ha), along with other checks like imazethapyr, hand weeding, and

weedy/weed-free plots.

Application: Herbicides were applied as an early post-emergence treatment.
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Crop: Soybean (Glycine max).

Data Collection: Weed density, weed dry weight, weed control efficiency (WCE), crop yield,

and phytotoxicity were assessed.

Fluazifop-p-butyl + Oxyfluorfen
The combination of fluazifop-p-butyl and oxyfluorfen can be effective, and its performance is

significantly enhanced by the addition of adjuvants.

Experimental Data Summary:

A study on onions demonstrated that the addition of an organosilicone adjuvant (Silwet-L77)

markedly increased the weed control efficiency of fluazifop-p-butyl against narrow-leaved

weeds compared to the herbicide applied alone.

Treatment
WCE (Season
1, 30 DAT)

WCE (Season
1, 60 DAT)

WCE (Season
2, 30 DAT)

WCE (Season
2, 60 DAT)

Fluazifop forte

alone
82.18% 76.36% 76.31% 80.31%

Fluazifop forte +

Silwet-L77 (0.1%

v/v)

94.81% 92.71% 88.85% 94.63%

DAT: Days After Treatment. Data sourced from Helalia et al.

Experimental Protocol (Helalia et al.):

Objective: To evaluate the efficiency of fluazifop-p-butyl (Fusilade forte) and oxyfluorfen

(Goal) herbicides, alone and with spray tank additives, for controlling onion weeds.

Experimental Design: Field experiments conducted over two growing seasons.

Treatments: Included fluazifop and oxyfluorfen applied at recommended and 3/4 rates, both

with and without an organosilicone adjuvant (Silwet-L77) or a nonionic surfactant.
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Crop: Onion.

Data Collection: Weed biomass (g/m²) and Weed Control Efficiency (WCE) were calculated

at 30 and 60 days after treatment.

Patented Complementary Mixtures
The development of patented herbicidal compositions also points to effective, complementary

interactions.

Fluazifop + Bentazon: A composition containing fluazifop-p-butyl and bentazone has been

developed for controlling post-emergence weeds in rape fields, indicating a complementary

effect for broad-spectrum control.

Fluazifop + Bentazon + Acifluorfen: A three-way mixture of fluazifop-p-butyl, bentazone,

and acifluorfen-sodium has been patented for providing significant control of both grassy and

broadleaf weeds in soybean fields.

Antagonistic Interactions
Antagonism, where the weed control from a tank-mix is less than expected, is a significant

concern as it can lead to control failures and potentially accelerate herbicide resistance. This is

a frequent issue when graminicides like fluazifop are mixed with certain broadleaf herbicides.

Fluazifop + 2,4-D
The mixture of fluazifop with the auxinic herbicide 2,4-D is a classic example of antagonism.

While direct experimental data for this specific combination is not detailed in the provided

search results, the mechanism is well-documented for similar ACCase-inhibiting herbicides.

Mechanism of Antagonism: Studies on the related herbicide haloxyfop-methyl showed that its

toxicity to johnsongrass was reduced when applied in combination with 2,4-D. This antagonism

is primarily caused by a physiological response in the grass weed triggered by the 2,4-D. The

presence of 2,4-D was found to slow the absorption and, more significantly, decrease the

translocation of the graminicide from the treated leaf to its site of action in the meristematic

tissues. This reduction in the amount of active ingredient reaching the target site leads to
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decreased efficacy. Similar antagonistic effects due to reduced uptake and translocation have

been observed when 2,4-D is mixed with glyphosate.

Other Potential Antagonistic Mixes
The interaction of fluazifop with other broadleaf herbicides, such as those from the

sulfonylurea group (e.g., chlorimuron), can be complex. The outcome can vary from synergistic

to antagonistic depending on the specific herbicides, their application rates, the weed species

targeted, and the growth stage of the weeds.

Experimental Workflow and Interaction Analysis
The determination of whether a herbicide mixture is synergistic, antagonistic, or additive

requires a structured experimental and analytical approach. The following diagram illustrates a

typical workflow for this evaluation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b150276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Hypothesis & Experimental Design

Phase 2: Application & Data Collection

Phase 3: Analysis & Conclusion

Hypothesize Interaction
(Fluazifop + Broadleaf Herbicide)

Design Experiment
- Dose-response curves
- Field/Greenhouse trials

Apply Treatments
- Herbicides alone

- Tank-mixes

Collect Data
- Weed Control (%)

- Crop Injury (%)
- Biomass Reduction (g)

Calculate Expected Response
(e.g., Colby's Method)

Compare Observed vs. Expected

Antagonism
(Observed < Expected)

<

Synergism
(Observed > Expected)

>

Additive
(Observed = Expected)

=

Click to download full resolution via product page

Caption: Workflow for evaluating herbicide interactions.
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Conclusion
Tank-mixing fluazifop with broadleaf herbicides is a necessary strategy for achieving broad-

spectrum weed control.

Synergistic/Complementary mixtures, such as fluazifop with fomesafen, offer excellent

control of both grass and broadleaf weeds and can enhance crop yields when applied at

appropriate rates.

Antagonistic mixtures, particularly with auxinic herbicides like 2,4-D, should be avoided as

they can significantly reduce the efficacy of fluazifop on target grass weeds due to

physiological interference with herbicide translocation.

The interaction between herbicides is a complex interplay of chemical properties, plant

physiology, and environmental conditions. Therefore, researchers and professionals must rely

on empirical data and an understanding of the underlying mechanisms to develop effective and

sustainable weed management programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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